Cas no 1021060-87-6 (N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide is a synthetic organic compound featuring a pyran-2-carboxamide core substituted with fluorophenyl and methoxyphenylmethoxy groups. Its structure suggests potential applications in medicinal chemistry, particularly as an intermediate in the development of bioactive molecules. The presence of both fluorine and methoxy substituents enhances its electronic and steric properties, which may influence binding affinity and metabolic stability in drug design. This compound is characterized by its well-defined molecular framework, making it suitable for structure-activity relationship studies. Its synthetic versatility allows for further functionalization, enabling exploration in pharmacological or agrochemical research. High-purity grades ensure reproducibility in experimental applications.
N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide structure
1021060-87-6 structure
Product Name:N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
CAS No:1021060-87-6
MF:C21H18FNO5
MW:383.36972951889
CID:5817229
PubChem ID:42227336
Update Time:2025-10-28

N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carboxamide
    • N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
    • F5286-0443
    • 1021060-87-6
    • VU0640599-1
    • AKOS024505229
    • N-(4-fluorobenzyl)-5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide
    • Inchi: 1S/C21H18FNO5/c1-26-17-4-2-3-15(9-17)12-27-20-13-28-19(10-18(20)24)21(25)23-11-14-5-7-16(22)8-6-14/h2-10,13H,11-12H2,1H3,(H,23,25)
    • InChI Key: FOZBZHMTRZECOI-UHFFFAOYSA-N
    • SMILES: C1(C(NCC2=CC=C(F)C=C2)=O)OC=C(OCC2=CC=CC(OC)=C2)C(=O)C=1

Computed Properties

  • Exact Mass: 383.11690084g/mol
  • Monoisotopic Mass: 383.11690084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 73.9Ų

N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Pricemore >>

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Additional information on N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

Research Briefing on N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS: 1021060-87-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS: 1021060-87-6) has emerged as a promising candidate for further investigation. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound, identified by its CAS number 1021060-87-6, belongs to the class of pyran-2-carboxamide derivatives. Recent studies have demonstrated its potent inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits high selectivity for PI3Kδ, a kinase implicated in autoimmune disorders and certain cancers. The study employed a combination of in vitro enzymatic assays and cell-based models to validate its efficacy, with IC50 values in the low nanomolar range.

Further investigations into the pharmacokinetic properties of N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide have shown favorable oral bioavailability and metabolic stability in preclinical models. A recent patent application (WO2023056123) describes novel formulations of this compound designed to enhance its solubility and tissue distribution, addressing previous challenges related to its physicochemical properties. These advancements suggest potential for clinical translation in the near future.

Structural-activity relationship (SAR) studies have provided insights into the critical pharmacophores of this molecule. The 4-fluorobenzyl moiety at the N-position and the 3-methoxybenzyloxy group at the 5-position appear essential for maintaining both potency and selectivity. Computational docking simulations, as reported in a 2024 Bioorganic & Medicinal Chemistry publication, have elucidated the molecular interactions between this compound and its target kinase, offering a framework for further optimization.

Current research directions focus on expanding the therapeutic potential of 1021060-87-6 beyond its initial indications. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests possible applications in neurodegenerative diseases, where modulation of the PI3K/AKT pathway may offer neuroprotective effects. However, researchers caution that further validation in relevant animal models is necessary before considering clinical trials for these new indications.

In conclusion, N-[(4-fluorophenyl)methyl]-5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide represents a chemically novel and biologically active compound with multiple potential therapeutic applications. The growing body of research supports its continued development as a targeted therapeutic agent, while ongoing studies aim to address remaining challenges in drug delivery and indication expansion. Researchers in the field of chemical biology and medicinal chemistry are encouraged to monitor future developments regarding this promising small molecule.

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